Cas no 1806174-11-7 (2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806174-11-7
• MF: C₈H₃BrF₆INO
• MW: 449.914414644241
• CID: 4837062
• Update Time: 2025-06-09

2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrF6INO/c9-2-4-5(18-8(13,14)15)1-3(16)6(17-4)7(10,11)12/h1H,2H2
• InChI Key： FUDOANCAOVLVRB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CBr)=NC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1806174-11-7)

2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1806174-11-7) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, serves as a critical intermediate in the synthesis of novel pharmaceuticals and agrochemicals. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's structural features, including the bromomethyl and iodo functional groups, make it a versatile building block for further chemical modifications. Researchers have leveraged its reactivity to synthesize a variety of derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of potent inhibitors for tyrosine kinase receptors, which are implicated in various cancers and inflammatory diseases.

In addition to its role in drug discovery, 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been investigated for its potential in agrochemical applications. Its trifluoromethyl and trifluoromethoxy groups contribute to its stability and bioavailability, making it a promising candidate for the design of next-generation pesticides. A recent patent application (WO2023056789) highlights its use in the synthesis of compounds with insecticidal and herbicidal properties.

The synthesis of this compound typically involves multi-step reactions, including halogenation and functional group transformations. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic processes, have improved the efficiency and scalability of its production. These developments are crucial for meeting the growing demand for this intermediate in both academic and industrial settings.

Despite its promising applications, challenges remain in the handling and storage of 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine due to its sensitivity to moisture and light. Researchers are actively exploring stabilization techniques, such as the use of protective coatings and inert atmospheres, to address these issues. Furthermore, ongoing toxicological studies aim to evaluate its safety profile for broader applications.

In conclusion, 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1806174-11-7) represents a valuable tool in the toolkit of chemical biologists and medicinal chemists. Its unique structural attributes and reactivity profile continue to inspire innovative research in drug discovery and agrochemical development. Future studies are expected to further elucidate its potential and expand its applications in these fields.